Cas no 2058322-15-7 (Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate
• CAS No: 2058322-15-7
• MF: C₁₆H₁₉BrN₂O₃
• MW: 367.237663507462
• CID: 5042305
• Update Time: 2025-06-15

Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(4-BROMO-2-CYANOPHENOXY)PYRROLIDINE-1-CARBOXYLATE
• Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C16H19BrN2O3/c1-16(2,3)22-15(20)19-7-6-13(10-19)21-14-5-4-12(17)8-11(14)9-18/h4-5,8,13H,6-7,10H2,1-3H3
• InChI Key： CVPSEXNDSVXXAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)OC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6

Additional information on Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate (CAS No. 2058322-15-7)

Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₆H₁₇BrN₂O₃, is a specialized intermediate in the realm of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2058322-15-7, has garnered significant attention due to its unique structural properties and potential applications in the development of novel bioactive molecules.

The molecular structure of Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate features a pyrrolidine core, which is a common scaffold in many biologically active compounds. The presence of a tert-butyl group at the 1-position and a phenoxy group linked to a brominated and cyano-substituted benzene ring at the 3-position contributes to its complex reactivity and functionality. This arrangement makes it a valuable building block for synthetic chemists exploring new drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The pyrrolidine moiety in Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate has been shown to interact with biological targets in ways that could lead to the discovery of new pharmacological agents. For instance, studies have suggested that pyrrolidine derivatives can modulate enzyme activity and receptor binding, making them promising candidates for drug development.

The bromine and cyano substituents on the benzene ring in this compound add another layer of complexity, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are crucial in constructing more intricate molecular architectures, which can enhance the binding affinity and selectivity of potential drug candidates. The tert-butyl group, on the other hand, provides steric hindrance that can influence the conformation and reactivity of the molecule.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate. Molecular modeling studies have revealed that the spatial arrangement of its functional groups can significantly impact its biological activity. This knowledge is being leveraged to design more effective derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has been particularly interested in developing treatments for neurological disorders, where precise modulation of neurotransmitter systems is essential. The structural features of Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate make it a candidate for investigating interactions with receptors involved in these pathways. Preliminary studies have shown that derivatives of this compound may exhibit properties relevant to cognitive enhancement and neuroprotection.

Beyond pharmaceutical applications, this compound has also shown promise in agrochemical research. The ability to modify its structure allows for the creation of novel pesticides and herbicides with enhanced efficacy and reduced environmental impact. The phenoxy group, for instance, is a common feature in many agrochemicals due to its ability to interact with biological targets in plants and pests.

The synthesis of Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, making it more accessible for research purposes. These advancements are crucial for scaling up production and facilitating further exploration of its potential applications.

In conclusion, Tert-butyl 3-(4-bromo-2-cyanophenoxy)pyrrolidine-1-carboxylate (CAS No. 2058322-15-7) is a versatile intermediate with significant potential in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop new bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and agricultural innovation.